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Compound of Interest

3-Hydroxy-5-
Compound Name:
methoxybenzaldehyde-d3

Cat. No.: B1153120

Get Quote

Executive Summary

Immediate Action Required: Treat 3-Hydroxy-5-methoxybenzaldehyde-d3 as a hazardous

organic chemical, specifically an irritant with potential reactivity toward strong oxidizers. Critical
Distinction: This is a stable isotope (deuterated) compound. Unless explicitly mixed with

radiolabels (e.qg.,

Cor

H), it is non-radioactive and does not require decay-in-storage or radiological waste streams.
However, due to the high cost of deuterated standards, ensure the material is truly waste
before disposal; residual recovery is often economically viable.

Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand its reactivity profile. The deuterium
labeling (

or ring-labeled) increases the molecular weight but does not alter the chemical toxicity or waste
classification compared to the proteo (non-labeled) parent.
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Feature Specification

Compound Name 3-Hydroxy-5-methoxybenzaldehyde-d3

3-Hydroxy-5-methoxybenzaldehyde (CAS:

Parent Compound
57179-35-8 for unlabeled)

] ~155.17 g/mol (approx. +3 Da vs parent 152.15
Molecular Weight
g/mol )

Physical State Solid (typically off-white to beige powder)

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.
[1112][3][4] Irrit.)

GHS Hazards

Reactivity Class Aldehyde / Phenol derivative

o Strong Oxidizers (exothermic oxidation to
Incompatibilities i )
benzoic acid), Strong Bases

Expert Insight: The Aldehyde Hazard

As a Senior Application Scientist, | often see researchers treat benzaldehydes as benign. They
are not. Aldehydes can undergo autoxidation to form carboxylic acids. In a waste drum
containing strong oxidizers (like nitric acid or peroxides), this reaction can become uncontrolled
and exothermic. Never bulk-pack this compound with oxidizing agents.

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, stabilize the material at the bench level.

A. Solid Waste (Pure Compound or Contaminated
Debris)

e Vials: If the vial contains residual high-value isotope, rinse with a deuterated solvent (e.g.,
DMSO-

) for recovery if applicable. If truly empty, triple-rinse with a standard solvent
(acetone/methanol) into the liquid waste stream before disposing of the glass.
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o Debris: Gloves, weigh boats, and paper towels contaminated with the solid should be
bagged in clear, chemically resistant polyethylene bags (2-4 mil thickness). Label as "Debris
contaminated with Irritant Organics.”

B. Liquid Waste (Solutions)

Most disposal involves the solvent matrix (e.g., DMSO, Methanol, Acetonitrile).

e pH Check: Ensure the solution is neutral (pH 6-8). If the experimental workflow involved
acids or bases, neutralize before adding to a solvent waste drum to prevent heat generation.

e Segregation: Do not mix with halogenated waste unless the solvent itself is halogenated
(e.g., Dichloromethane).

Waste Stream Decision Logic

Use the following decision tree to determine the correct physical disposal path.
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Waste Material Identified:

3-Hydroxy-5-methoxybenzaldehyde-d3

Physical State?

SOLID LIQUID

(Powder, contaminated gloves, paper) (Dissolved in solvent)

Is it pure unused compound? Identify Primary Solvent
%s(significant Qty) Contains Halogens No Halogens
Evaluate for Recovery No / Trace / Debris Halogenated Stream Non-Halogenated Stream
(High Value Isotope) (e.g., DCM, Chloroform) (e.g., MeOH, DMSO, Acetone)

If unrecoverable,

Solid Chemical Waste Bin

Label: ‘Solid Organics, Irritant'

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Hydroxy-5-methoxybenzaldehyde-d3 waste
based on physical state and solvent matrix.

Regulatory Compliance (RCRA & Local)

In the United States, this compound falls under the Resource Conservation and Recovery Act
(RCRA). While 3-Hydroxy-5-methoxybenzaldehyde is not explicitly "P-listed" or "U-listed"
(unlike its cousin Benzaldehyde, U019), it must be characterized based on the mixture.

Waste Coding Table
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Waste Characteristic RCRA Code Applicability to d3-Analog

Applicable if dissolved in
Ignitability D001 flammable solvents (Flash
point <60°C).[5]

Unlikely unless mixed with
Corrosivity D002 strong acids/bases (pH <2 or
>12.5).

Unlikely in pure form, but
Reactivity D003 possible if mixed with strong

oxidizers.

Not a TCLP list compound.
Toxicity None Dispose as non-regulated

chemical waste if solid.

Labeling Requirement: Regardless of the specific code, the waste container label MUST read:

"Hazardous Waste - Aldehyde Derivative. Irritant. Contains: 3-Hydroxy-5-

methoxybenzaldehyde-d3."[1]

Compatibility & Storage Logic

The following diagram illustrates the chemical incompatibility logic that must be enforced in the
laboratory waste satellite accumulation area.
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Strong Oxidizers _ e
(Nitric Acid, Peroxides) Exothermic Oxidation
(Fire Risk)

Mineral Acids
(HCI, H2S04)

3-Hydroxy-5-methoxybenzaldehyde-d3
(Aldehyde/Phenol)

Strong Bases
(NaOH, KOH)

DO NOT MIX

Condensation/Polymerization
(Heat Generation)

Click to download full resolution via product page

Figure 2: Chemical compatibility chart highlighting critical segregation requirements to prevent
uncontrolled reactions in waste containers.

Emergency Spill Response
If a spill occurs during the disposal process:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is aerosolized, use a dust
mask (N95) or work in a fume hood.

e Containment:

o Solid: Do not dry sweep if dust generation is likely. Cover with wet paper towels or use a
HEPA vacuum.

o Liquid: Absorb with an inert material (vermiculite or sand). Do not use combustible
materials (like sawdust) if the solvent is flammable.

o Decontamination: Wash the surface with a dilute soap solution. The phenol moiety makes it
slightly acidic; a mild alkaline detergent helps solubilize residues.

» Disposal of Spill Debris: Bag all cleanup materials and label as hazardous waste (Solid
Irritant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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